N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-cyclohexyl-1-(4-methoxyphenyl)-5-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H26N4O2/c1-13(2)18-17(19(24)20-14-7-5-4-6-8-14)21-22-23(18)15-9-11-16(25-3)12-10-15/h9-14H,4-8H2,1-3H3,(H,20,24)
• InChI Key: YMYWZEGATLLEHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)NC3CCCCC3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide, also known as CCT251545, is a small molecule inhibitor that has gained attention in the scientific community for its potential use in cancer research. The molecule has been found to target a specific protein, called BRD4, which plays a key role in cancer cell growth and survival.

Scientific Research Applications

Synthesis and Characterization

Research in the field of organic chemistry often explores the synthesis and characterization of heterocyclic compounds due to their significant potential in medicinal chemistry and materials science. For example, studies on the synthesis of heterocyclic derivatives through reactions like palladium-catalyzed oxidative cyclization-alkoxycarbonylation showcase methods to produce complex molecules that might share structural similarities with the compound . These methods allow for the creation of a diverse array of derivatives with potential applications in drug development and materials science (Bacchi et al., 2005).

Anticancer and Antimicrobial Applications

Compounds with structural motifs similar to "N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide" have been investigated for their biological activities, including anticancer and antimicrobial properties. For instance, derivatives of cyclohexyl carboxamide and related structures have shown promising results in inhibiting the growth of various cancer cell lines, indicating potential applications in cancer therapy (Lu et al., 2021). Moreover, some compounds have demonstrated significant antimicrobial activity against a range of microorganisms, suggesting their use in developing new antimicrobial agents (Arpaci et al., 2002).

Neuropharmacological Research

Research into compounds structurally related to "N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide" also extends to neuropharmacology, where their interactions with various neurotransmitter receptors, such as serotonin receptors, are studied for potential applications in treating psychiatric and neurological disorders (Choi et al., 2015).